![molecular formula C16H25ClN2 B5153661 N-[2-(2-chlorophenyl)ethyl]-1-propyl-4-piperidinamine](/img/structure/B5153661.png)
N-[2-(2-chlorophenyl)ethyl]-1-propyl-4-piperidinamine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[2-(2-chlorophenyl)ethyl]-1-propyl-4-piperidinamine, commonly known as NCPP, is a synthetic compound that belongs to the class of psychoactive substances known as stimulants. It was first synthesized in the early 1970s and has since been used in scientific research for its potential therapeutic properties.
Mechanism of Action
The exact mechanism of action of NCPP is not fully understood, but it is believed to act primarily as a dopamine reuptake inhibitor. This means that it increases the levels of dopamine in the brain by preventing its reuptake into neurons, leading to increased stimulation of the central nervous system. NCPP may also have other effects on neurotransmitters such as norepinephrine and serotonin, which may contribute to its overall effects.
Biochemical and Physiological Effects:
NCPP has been shown to have a number of biochemical and physiological effects. It increases the levels of dopamine, norepinephrine, and serotonin in the brain, leading to increased stimulation of the central nervous system. This can result in increased alertness, attention, and energy. Additionally, NCPP has been shown to have analgesic properties, which may be due to its effects on the opioid system.
Advantages and Limitations for Lab Experiments
NCPP has several advantages for use in lab experiments. It has a well-established synthesis method and is readily available for purchase from chemical suppliers. Additionally, it has been extensively studied in scientific research, so its effects and mechanisms of action are well understood. However, there are also limitations to its use. NCPP is a psychoactive substance, so it must be handled with care to avoid accidental exposure. Additionally, its effects on the central nervous system can be difficult to control, which may make it challenging to use in certain types of experiments.
Future Directions
There are several potential future directions for research on NCPP. One area of interest is its potential use as a treatment for ADHD and other conditions that involve decreased alertness and attention. Additionally, further research is needed to fully understand its mechanisms of action and effects on neurotransmitters. Finally, there may be potential for the development of new drugs based on the structure of NCPP that have improved therapeutic properties and fewer side effects.
Synthesis Methods
The synthesis of NCPP involves the reaction of 2-chloro-N-ethyl-N-propylpropan-1-amine with 2-chloroethylbenzene and piperidine. The reaction is typically carried out in a solvent such as ethanol or methanol and requires careful temperature control and purification steps to yield pure NCPP. The synthesis method has been well established and is widely used in scientific research.
Scientific Research Applications
NCPP has been used in scientific research to investigate its potential therapeutic properties. It has been shown to have stimulant effects on the central nervous system, which may be useful in the treatment of attention deficit hyperactivity disorder (ADHD), narcolepsy, and other conditions that involve decreased alertness and attention. Additionally, NCPP has been shown to have analgesic properties, which may be useful in the treatment of pain.
properties
IUPAC Name |
N-[2-(2-chlorophenyl)ethyl]-1-propylpiperidin-4-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H25ClN2/c1-2-11-19-12-8-15(9-13-19)18-10-7-14-5-3-4-6-16(14)17/h3-6,15,18H,2,7-13H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HJXOXRYWXAMVCX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCN1CCC(CC1)NCCC2=CC=CC=C2Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H25ClN2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
280.83 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.